Cas no 1341505-10-9 (3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylthiophen-2-amine)

• Product Name: 3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylthiophen-2-amine
• CAS No: 1341505-10-9
• MF: C₁₁H₁₆N₄S
• MW: 236.336540222168
• CID: 6134855
• PubChem ID: 62720573
• Update Time: 2025-11-01

3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylthiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylthiophen-2-amine
• 2-Thiophenamine, 3-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]-
• 3-(3-Isobutyl-1-methyl-1h-1,2,4-triazol-5-yl)thiophen-2-amine
• CS-0307271
• 3-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]thiophen-2-amine
• EN300-1016793
• 1341505-10-9

• Inchi： 1S/C11H16N4S/c1-7(2)6-9-13-11(15(3)14-9)8-4-5-16-10(8)12/h4-5,7H,6,12H2,1-3H3
• InChI Key： SPKORHKXCYRDAF-UHFFFAOYSA-N
• SMILES： CN1N=C(CC(C)C)N=C1C1C=CSC=1N

Computed Properties

• Exact Mass: 236.10956770g/mol
• Monoisotopic Mass: 236.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 436.4±55.0 °C(Predicted)
• pka: 3.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylthiophen-2-amine

Introduction to 3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylthiophen-2-amine (CAS No. 1341505-10-9)

3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylthiophen-2-amine, with the CAS number 1341505-10-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and thiophenes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the triazole and thiophene moieties, contribute to its multifaceted biological properties.

The chemical structure of 3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylthiophen-2-amine is characterized by a central thiophene ring linked to a triazole ring through a sulfur atom. The presence of the methyl and isopropyl substituents on the triazole ring further enhances its stability and solubility, making it an attractive candidate for various pharmaceutical applications. Recent studies have explored the potential of this compound in treating a range of diseases, including neurological disorders, cancer, and inflammatory conditions.

In the realm of medicinal chemistry, 3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylthiophen-2-amine has been investigated for its ability to modulate specific biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which play crucial roles in cellular signaling pathways. Research has shown that this compound can act as an agonist or antagonist at certain GPCRs, potentially modulating their activity and influencing downstream signaling events.

Additionally, studies have explored the anti-inflammatory properties of 3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylthiophen-2-amine. In vitro and in vivo experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective effects of 3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylthiophen-2-amine have also been a focus of recent research. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

In the context of cancer research, 3-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-y thiophen - 2 - amine has been evaluated for its antiproliferative and pro-apoptotic effects on various cancer cell lines. Studies have demonstrated that it can induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a promising candidate for developing targeted cancer therapies.

The pharmacokinetic properties of 3 - 1 - methyl - 3 - ( 2 - methylpropyl ) - 1 H - 1 , 2 , 4 - triazol - 5 - ylthiophen - 2 - amine have also been investigated to assess its suitability for clinical use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3 - 1 - methyl - 3 - ( 2 - methylpropyl ) - 1 H - 1 , 2 , 4 - triazol - 5 - ylthiophen - 2 - amine. Early-phase trials have shown promising results in terms of safety and tolerability. Ongoing studies aim to determine optimal dosing regimens and explore its effectiveness in treating specific diseases.

In conclusion, 3 - 1 - methyl - 3 - ( 2 - methylpropyl ) - 1 H - 1 , 2 , 4 - triazol - 5 - ylthiophen - 2 - amine (CAS No. 1341505 - 10 - 9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical fields. Continued research and clinical trials will provide valuable insights into its full therapeutic potential.